Cas no 847859-33-0 (2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile)

• Product Name: 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile
• CAS No: 847859-33-0
• MF: C₂₃H₂₅N₅O₂S
• MW: 435.54190325737
• CID: 5438448
• Update Time: 2025-10-19

2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile
• 2-Quinoxalineacetonitrile, α-[(2,5-dimethylphenyl)sulfonyl]-3-(4-methyl-1-piperazinyl)-

• Inchi： 1S/C23H25N5O2S/c1-16-8-9-17(2)20(14-16)31(29,30)21(15-24)22-23(28-12-10-27(3)11-13-28)26-19-7-5-4-6-18(19)25-22/h4-9,14,21H,10-13H2,1-3H3
• InChI Key： YHMAFOBSSPFWOB-UHFFFAOYSA-N
• SMILES： C(C1=NC2C=CC=CC=2N=C1N1CCN(C)CC1)(C#N)S(C1C=C(C)C=CC=1C)(=O)=O

Additional information on 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile

Introduction to 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile (CAS No. 847859-33-0)

2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile (CAS No. 847859-33-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the quinoxaline family and features a unique structural arrangement that includes a sulfonyl group and a 4-methylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile is characterized by a central quinoxaline core, which is a heterocyclic aromatic compound consisting of two benzene rings fused with a pyrazine ring. The presence of the sulfonyl group and the 4-methylpiperazine moiety adds functional diversity and enhances the compound's pharmacological properties. The sulfonyl group, in particular, is known for its ability to increase the lipophilicity and metabolic stability of molecules, making it an attractive feature in drug design.

Recent studies have explored the potential of 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile has been investigated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of several viruses, including those responsible for respiratory infections and viral hepatitis. The mechanism of action involves interference with viral entry or replication processes, making it a valuable lead compound for further development.

The pharmacokinetic properties of 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile have also been studied extensively. Its high lipophilicity and good solubility contribute to favorable absorption and distribution profiles, which are crucial for effective drug delivery. Moreover, the compound has shown good metabolic stability and low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

In the context of drug discovery and development, 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile represents an important lead compound due to its multifaceted biological activities. Its unique chemical structure provides a solid foundation for structure-based drug design and optimization. Researchers are actively exploring ways to enhance its potency and selectivity through chemical modifications and combinatorial approaches.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile in various disease models. Early results have been promising, with the compound demonstrating significant therapeutic benefits in preclinical studies. These findings underscore the potential of this compound to address unmet medical needs and improve patient outcomes.

In conclusion, 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetonitrile (CAS No. 847859-33-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.